2-bromo-N-(2-hydroxyphenyl)butanamide
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
2-Bromo-N-(2-hydroxyphenyl)butanamide is a brominated amide derivative characterized by a butanamide backbone substituted with a bromine atom at the C2 position and an aromatic 2-hydroxyphenyl group attached via the amide nitrogen. This structure confers unique physicochemical properties, such as enhanced polarity due to the hydroxyl group and reactivity from the bromine atom.
Properties
IUPAC Name |
2-bromo-N-(2-hydroxyphenyl)butanamide | |
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H12BrNO2/c1-2-7(11)10(14)12-8-5-3-4-6-9(8)13/h3-7,13H,2H2,1H3,(H,12,14) | |
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UMQASQIFPAPCGN-UHFFFAOYSA-N | |
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(C(=O)NC1=CC=CC=C1O)Br | |
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H12BrNO2 | |
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
258.11 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Comparison with Similar Compounds
Comparison with Structurally Similar Compounds
The following table summarizes key structural analogs and their distinguishing features:
*Estimated based on structural analogs; †DHP = dihydropyridine.
Key Comparative Insights:
Electron-withdrawing groups (e.g., 2-cyano in ) increase electrophilicity at the bromine site, favoring nucleophilic substitution reactions, whereas electron-donating groups (e.g., 2-hydroxyl) may stabilize resonance structures .
Biological Activity
- Amide compounds with hydroxyl or halogen substituents exhibit antibacterial and antifungal properties (). The 2-hydroxyphenyl group may synergize with bromine to enhance bioactivity, as seen in structurally related compounds .
Crystallographic and Conformational Differences
- Compounds like N-(3-bromo-2-methylphenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide () adopt near-planar conformations due to π-conjugation across the amide bridge, with dihedral angles <10° between aromatic rings. Similar planarity is expected in the target compound, influencing packing efficiency and stability .
Discontinued analogs () highlight challenges in synthesis or stability, possibly due to steric hindrance from bulkier substituents or decomposition under storage conditions.
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
